4-Bromo-2-chloro-6-iodoanisole
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Description
4-Bromo-2-chloro-6-iodoanisole is a useful research compound. Its molecular formula is C7H5BrClIO and its molecular weight is 347.37. The purity is usually 95%.
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Scientific Research Applications
Ring Halogenations in Organic Synthesis
Ring halogenation of polyalkylbenzenes using N-Halosuccinimide and acidic catalysts is a critical technique in organic synthesis, providing a pathway to synthesize mixed halogenated compounds like 2-bromo-4-iodo-1,3,5-trimethylbenzene. This method showcases the versatility of halogenated benzene derivatives in constructing complex molecular structures (Bovonsombat & Mcnelis, 1993).
Environmental Presence and Origins
The detection of bromochloromethoxybenzenes in the marine troposphere of the Atlantic Ocean highlights the environmental prevalence of such halogenated compounds. This study underscores the complexity of tracing organohalogens back to their biogenic or anthropogenic origins, reflecting the environmental impact and interactions of halogenated benzene derivatives (Führer & Ballschmiter, 1998).
Polymer Synthesis
In the realm of polymer chemistry, halogenated benzenes are instrumental in the one-pot synthesis of hyperbranched polyethers. The manipulation of halogenated compounds, like 5-(Bromomethyl)-1,3-dihydroxybenzene, demonstrates their utility in creating polymers with significant molecular weights and functionalities (Uhrich et al., 1992).
Mechanistic Insights in Chemical Reactions
The electrochemical reductive cleavage of carbon–halogen bonds in compounds such as 5-bromo-1,3-dichloro-2-iodobenzene offers a window into the mechanistic aspects of such reactions. This research provides valuable insights into the electron transfer processes and the formation of radical anions, contributing to our understanding of chemical reactivity and bond cleavage mechanisms (Prasad & Sangaranarayanan, 2004).
Laser Isotope Separation
The photochemical scavenging of chlorine-37 by bromobenzene, resulting in isotopically enriched chlorobenzene, exemplifies the application of halogenated benzenes in laser isotope separation. This innovative approach offers a method for achieving isotopic enrichment, showcasing the potential of halogenated benzene derivatives in precise isotopic manipulation (Brenner, Datta, & Zare, 1977).
Properties
IUPAC Name |
5-bromo-1-chloro-3-iodo-2-methoxybenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrClIO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEKZUSWMFKIVRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1I)Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrClIO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
861083-70-7 |
Source
|
Record name | 4-Bromo-2-chloro-6-iodoanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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